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Compound of Interest

Compound Name: Reproterol Hydrochloride

Cat. No.: B10775827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Reproterol Hydrochloride, a selective

beta-2 adrenergic receptor agonist utilized in the management of respiratory conditions. This

document consolidates critical chemical identifiers, pharmacological data, and outlines its

mechanism of action through detailed signaling pathways.

Core Chemical Identifiers
Reproterol Hydrochloride is a well-characterized compound with established identifiers

crucial for research and regulatory purposes.
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Identifier Value Citation

CAS Number 13055-82-8 [1][2][3][4]

IUPAC Name

7-[3-[[2-(3,5-

dihydroxyphenyl)-2-

hydroxyethyl]amino]propyl]-1,3

-dimethyl-3,7-dihydro-1H-

purine-2,6-dione hydrochloride

[1][2]

Molecular Formula C18H24ClN5O5 [1][2]

Molecular Weight 425.87 g/mol [2][3][5]

Parent Compound CAS 54063-54-6 (Reproterol) [2][6]

Synonyms and Brand Names
A variety of synonyms and brand names have been associated with Reproterol
Hydrochloride throughout its clinical and research history.

Type Name Citation

Synonyms
Reproterol HCl, D-1959, D

1959, W-2946M
[1][2]

Brand Names
Bronchospasmin, Asmaterolo,

Bronchodil
[1][4]

Pharmacological Profile
Reproterol is a short-acting β2-adrenoreceptor agonist.[6] Its primary therapeutic application is

in the treatment of asthma and other chronic obstructive pulmonary diseases (COPD).[2][7]

The hydrochloride salt form enhances the stability and solubility of the active compound.

Mechanism of Action: Signaling Pathway
Reproterol Hydrochloride exerts its therapeutic effects through the stimulation of beta-2

adrenergic receptors, primarily located on the smooth muscle cells of the bronchial airways.
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This interaction initiates a well-defined signaling cascade, leading to bronchodilation.
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Caption: Signaling pathway of Reproterol leading to bronchodilation.

Experimental Protocols
While specific, detailed experimental protocols for Reproterol Hydrochloride are proprietary

to the developing and manufacturing entities, the following outlines a general workflow for in

vitro assessment of its efficacy.
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Start: Cell Culture

Culture human bronchial
smooth muscle cells

Induce muscle contraction
(e.g., with histamine)

Apply varying concentrations
of Reproterol Hydrochloride

Measure muscle relaxation
(e.g., via impedance sensing)

Analyze dose-response curve
and determine EC50

End: Efficacy Assessment
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Caption: General workflow for in vitro efficacy testing of Reproterol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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